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This guide provides technical support for researchers, scientists, and drug development
professionals performing antifungal susceptibility testing (AFST) with sordarin derivatives
against filamentous fungi, such as Neosartorya species. The quality control (QC) measures
outlined are based on established standards from the Clinical and Laboratory Standards
Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST).

Frequently Asked Questions (FAQs)

Q1: Why is Quality Control essential for Neosordarin susceptibility testing? Al: Quality control
IS crucial to ensure the accuracy, reproducibility, and reliability of Minimum Inhibitory
Concentration (MIC) results.[1] It verifies the integrity of the test system, including the medium,
inoculum, incubation conditions, and the activity of the antifungal agent itself.[2] Consistent QC
performance provides confidence that the MIC values obtained for clinical or test isolates are
valid.
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Q2: What are the standard reference methods for testing filamentous fungi? A2: The primary
reference methods are the CLSI document M38, "Reference Method for Broth Dilution
Antifungal Susceptibility Testing of Filamentous Fungi," and the EUCAST E.Def 9.3 procedure
for molds.[2][3] These standardized protocols are essential for achieving reproducible results
between different laboratories.[1]

Q3: Which QC strains should | use for testing filamentous fungi? A3: Standard QC strains with
established MIC ranges for various antifungal agents should be included in each test run. For
filamentous fungi, recommended strains include Aspergillus fumigatus ATCC 204305 and
Aspergillus flavus ATCC 204304.[3][4] For general procedural control, yeast strains like
Candida parapsilosis ATCC 22019 and Candida krusei ATCC 6258 are also frequently used.[5]

[6]

Q4: How are QC MIC ranges for a new compound like a sordarin derivative established? A4:
Establishing QC ranges for a new antifungal agent requires a multi-laboratory study following
guidelines like the CLSI M23 document.[7][8] Multiple laboratories test a set of reference
strains on different days to determine the expected inter- and intra-laboratory variability and
establish a 3-logz dilution range that encompasses at least 95% of MIC results.[9]

Q5: How should the MIC endpoint be read for sordarin derivatives? A5: The MIC endpoint is
the lowest concentration of an antifungal agent that substantially inhibits fungal growth. For
sordarins tested against yeasts, endpoints have been observed as the total absence of growth,
which is a clear and unambiguous endpoint.[10] For filamentous fungi like Aspergillus, the CLSI
M38 standard recommends reading the MIC as the lowest concentration showing 100%
inhibition of growth (no visible growth) for most agents, including amphotericin B.[4][11] For a
new agent like sordarin, the endpoint should be clearly defined and consistently applied.

Troubleshooting Guide
Problem 1: My QC strain MIC is consistently out of the acceptable range.

e Question: The MIC for my Aspergillus fumigatus QC strain is consistently too high. What
should | do?

e Answer:
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o Check Inoculum Preparation: An inoculum density that is too high can lead to elevated
MICs. Verify your conidia counting method (e.g., hemocytometer) and ensure the final
inoculum concentration in the wells is correct (e.g., EUCAST recommends 2-5 x 10°
CFU/mI).[3]

o Verify Antifungal Agent: Ensure the sordarin derivative stock solution was prepared
correctly, has been stored properly to prevent degradation, and has not expired.

o Examine Test Medium: Use the recommended RPMI 1640 medium. Lot-to-lot variability
can occur, so it is advisable to test new lots against a previously validated lot.[12] Ensure
the pH is correct (typically buffered to 7.0 with MOPS).[5]

o Review Incubation: Check for proper incubation temperature (35°C) and duration (typically
48 hours for Aspergillus).[4] Shorter incubation times can lead to falsely low MICs,
especially for resistant strains.[4]

Problem 2: | am observing "trailing growth" in my microdilution plate.

e Question: There is reduced but persistent growth across a wide range of sordarin
concentrations. How do | determine the MIC?

e Answer: Trailing growth complicates MIC determination and is common with fungistatic
agents like azoles.[12]

o Adhere to a Strict Endpoint Definition: For agents causing trailing, the MIC is often defined
as the lowest concentration causing a significant reduction in growth (e.g., 250% or =280%)
compared to the growth control.[5][12]

o Check Incubation Time: Trailing effects can be more pronounced after longer incubation
periods. While 48 hours is standard for molds, ensure you are not incubating for
excessively long periods.[4]

o Spectrophotometric Reading: Using a microplate reader to measure optical density can
help standardize the endpoint reading and make it more objective than visual assessment.
[12]

Problem 3: My MIC results are not reproducible between experiments.
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e Question: | am getting different MIC values for the same QC strain on different days. What
could be the cause?

e Answer: Poor reproducibility is often due to minor variations in protocol execution.

o Standardize Inoculum: This is the most critical variable. Ensure the exact same procedure
for conidia harvesting and counting is used every time. The age of the fungal culture can
also affect conidial viability.

o Consistent Plate Reading: Read plates at the exact same time point (e.g., 48 hours + 2
hours). If reading visually, ensure the lighting conditions are consistent.

o Control for Evaporation: Ensure microtiter plates are properly sealed or incubated in a
humidified environment to prevent evaporation from the wells, which can concentrate the
drug and affect results.

Quality Control Data

The following table provides established QC MIC ranges for reference strains against common
antifungal agents, as determined by CLSI and EUCAST methodologies. QC ranges for new
investigational agents like Neosordarin would need to be determined through specific multi-
center studies.
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Quality Control
Strain

Antifungal Agent

Acceptable MIC
Range (pg/mL)

Reference Method

Aspergillus fumigatus

Amphotericin B 0.25-1.0 EUCAST
ATCC 204305
Itraconazole 0.12-0.5 EUCAST
Voriconazole 0.25-1.0 EUCAST
Posaconazole 0.03-0.25 EUCAST
Aspergillus flavus o
Amphotericin B 05-2.0 EUCAST
ATCC 204304
Itraconazole 0.12-0.5 EUCAST
Voriconazole 0.5-2.0 EUCAST
Posaconazole 0.12-0.5 EUCAST
Candida parapsilosis o
Amphotericin B 0.25-2.0 CLSI
ATCC 22019
Fluconazole 1.0-4.0 CLSI
Candida krusei ATCC o
Amphotericin B 05-2.0 CLSI
6258
Fluconazole 16 - 64 CLSI

Data compiled from EUCAST and CLSI documentation.[3][5]

Experimental Protocols

Protocol: Broth Microdilution QC using CLSI M38
Method

This protocol outlines the reference method for testing the susceptibility of filamentous fungi.

o Preparation of Antifungal Agent:
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o Prepare a stock solution of the sordarin derivative, typically in dimethyl sulfoxide (DMSO),
at a concentration 100 times the highest final concentration to be tested.

o Perform serial twofold dilutions of the stock solution in standard RPMI 1640 medium to
create intermediate concentrations.

o Add 100 pL of each intermediate concentration to the appropriate wells of a 96-well
microtiter plate. The final drug concentrations will be half of these values after the
inoculum is added.

e Inoculum Preparation:

o Grow the QC strain (e.g., A. fumigatus ATCC 204305) on potato dextrose agar for 5-7
days at 35°C to encourage conidiation.

o Harvest the conidia by flooding the plate with sterile saline containing a wetting agent
(e.g., 0.05% Tween 80). Gently rub the surface with a sterile loop.

o Transfer the conidial suspension to a sterile tube and allow heavy particles to settle for 5-
10 minutes.

o Adjust the conidial suspension concentration to 0.4 x 10 to 5 x 10* CFU/mL using a
spectrophotometer (by correlating OD with hemocytometer counts) or by direct counting
with a hemocytometer.

o Dilute this adjusted suspension 1:50 in RPMI 1640 medium to achieve the final working
inoculum density.

¢ Inoculation and Incubation:

o Add 100 puL of the final working inoculum to each well of the microtiter plate, including the
growth control (no drug) and sterility control (no inoculum) wells. The final inoculum in
each well should be between 0.5 x 103 and 2.5 x 103 CFU/ml.[5]

o Seal the plate to prevent evaporation and incubate at 35°C.

e Reading and Interpreting Results:
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o After 48 hours of incubation, examine the plate. The sterility control should show no
growth. The growth control should show robust growth.

o The MIC is the lowest drug concentration that shows 100% inhibition of growth (no visible
growth) compared to the growth control.

o Compare the observed MIC for the QC strain to the established acceptable range. If the

result is within range, the results for the test isolates on the same plate are considered
valid.

Visualizations

Prepare QC Strain
(e.g., A. fumigatus)
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Click to download full resolution via product page

Caption: Routine workflow for performing quality control in antifungal susceptibility testing.
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Caption: Logical flowchart for troubleshooting out-of-range QC MIC results.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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